Cas no 2142327-63-5 (2-(1-hydroxybut-3-yn-2-yl)amino-1,3-thiazole-4-carboxylic acid)

• Product Name: 2-(1-hydroxybut-3-yn-2-yl)amino-1,3-thiazole-4-carboxylic acid
• CAS No: 2142327-63-5
• MF: C₈H₈N₂O₃S
• MW: 212.225720405579
• CID: 6273735
• PubChem ID: 165525019
• Update Time: 2025-05-25

2-(1-hydroxybut-3-yn-2-yl)amino-1,3-thiazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(1-hydroxybut-3-yn-2-yl)amino-1,3-thiazole-4-carboxylic acid
• 2-[(1-hydroxybut-3-yn-2-yl)amino]-1,3-thiazole-4-carboxylic acid
• 2142327-63-5
• EN300-1449175

• Inchi： 1S/C8H8N2O3S/c1-2-5(3-11)9-8-10-6(4-14-8)7(12)13/h1,4-5,11H,3H2,(H,9,10)(H,12,13)
• InChI Key： TUJBYUADVGLMTP-UHFFFAOYSA-N
• SMILES： S1C=C(C(=O)O)N=C1NC(C#C)CO

Computed Properties

• Exact Mass: 212.02556330g/mol
• Monoisotopic Mass: 212.02556330g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 111Ų

Additional information on 2-(1-hydroxybut-3-yn-2-yl)amino-1,3-thiazole-4-carboxylic acid

Comprehensive Overview of 2-(1-hydroxybut-3-yn-2-yl)amino-1,3-thiazole-4-carboxylic acid (CAS No. 2142327-63-5)

2-(1-hydroxybut-3-yn-2-yl)amino-1,3-thiazole-4-carboxylic acid (CAS No. 2142327-63-5) is a synthetic organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential applications. This compound belongs to the thiazole family, a class of heterocyclic compounds known for their diverse biological activities. The presence of both hydroxybutynyl and carboxylic acid functional groups in its structure makes it a versatile intermediate for drug discovery and development.

In recent years, the demand for novel thiazole derivatives has surged, driven by their applications in designing antimicrobial agents, anti-inflammatory drugs, and anticancer therapies. Researchers have particularly focused on CAS No. 2142327-63-5 due to its potential to modulate enzymatic pathways and interact with biological targets. Its hydroxybutynyl moiety may contribute to enhanced solubility and bioavailability, addressing common challenges in drug formulation.

The synthesis of 2-(1-hydroxybut-3-yn-2-yl)amino-1,3-thiazole-4-carboxylic acid typically involves multi-step organic reactions, including condensation and cyclization processes. Advanced techniques such as NMR spectroscopy and mass spectrometry are employed to confirm its purity and structural integrity. These analytical methods ensure the compound meets the stringent requirements for pharmaceutical intermediates and research reagents.

One of the trending topics in the scientific community is the exploration of sustainable synthesis methods for complex molecules like CAS No. 2142327-63-5. Green chemistry principles, such as using catalytic reactions and biodegradable solvents, are being integrated into its production to minimize environmental impact. This aligns with the growing emphasis on eco-friendly pharmaceuticals and green drug development.

Another area of interest is the computational modeling of thiazole-based compounds to predict their bioactivity and toxicity profiles. Tools like molecular docking and QSAR analysis are increasingly used to optimize the structure of 2-(1-hydroxybut-3-yn-2-yl)amino-1,3-thiazole-4-carboxylic acid for specific therapeutic targets. Such approaches accelerate the drug discovery pipeline and reduce reliance on animal testing.

The compound's potential applications extend beyond medicine. For instance, its thiazole core could be leveraged in agrochemicals to develop next-generation pesticides with improved efficacy and lower environmental persistence. Additionally, its carboxylic acid group makes it a candidate for designing functional materials, such as metal-organic frameworks (MOFs) for gas storage or catalysis.

In conclusion, 2-(1-hydroxybut-3-yn-2-yl)amino-1,3-thiazole-4-carboxylic acid (CAS No. 2142327-63-5) represents a promising scaffold in multidisciplinary research. Its synthesis, characterization, and applications reflect the convergence of organic chemistry, pharmacology, and materials science. As scientific inquiries into heterocyclic compounds continue to evolve, this compound is poised to play a pivotal role in addressing global health and sustainability challenges.